1-(2,3,4-Trimethoxyphenyl)-2-nitropropene

• CAS No.: 5556-77-4
• Molecular Formula: C12H15NO5
• Molecular Weight: 253.25 g/mol
• IUPAC Name: 1,2,3-trimethoxy-4-(2-nitroprop-1-enyl)benzene
• InChI: InChI=1S/C12H15NO5/c1-8(13(14)15)7-9-5-6-10(16-2)12(18-4)11(9)17-3/h5-7H,1-4H3
• InChI Key: OWNHUMYJCSEOTJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=CC1=C(C(=C(C=C1)OC)OC)OC)[N+](=O)[O-]

Description

1-(2,3,4-Trimethoxyphenyl)-2-nitropropene is a useful research compound. Its molecular formula is C12H15NO5 and its molecular weight is 253.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3.9 g of 2,3,4-trimethoxybenzaldehyde, 3.7 g of nitroethane, 2.5 g of Amberlite IR-45 acetate and 200 ml of toluene is refluxed for 20 hours while removing the resultant water. After the reaction is completed, the reaction mixture is filtered, and the filtrate is evaporated to remove solvent. The residue thus obtained is recrystallized from a mixture of isopropyl ether and hexane. 4.3 g of 1-(2,3,4-trimethoxyphenyl)-2-nitropropene are thereby obtained as yellow cubes. M.p. 57°-58° C.